Cas no 1705069-49-3 (benzyl N-[2-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)-2-oxoethyl]carbamate)

• Product Name: benzyl N-[2-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)-2-oxoethyl]carbamate
• CAS No: 1705069-49-3
• MF: C₂₅H₂₈N₄O₄
• MW: 448.514225959778
• CID: 5346569
• Update Time: 2025-06-29

benzyl N-[2-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)-2-oxoethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl (2-oxo-2-(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethyl)carbamate
• benzyl N-[2-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)-2-oxoethyl]carbamate
• benzyl N-[2-[3-[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidin-1-yl]-2-oxoethyl]carbamate

• Inchi： 1S/C25H28N4O4/c1-18-8-5-6-12-21(18)24-27-22(33-28-24)14-20-11-7-13-29(16-20)23(30)15-26-25(31)32-17-19-9-3-2-4-10-19/h2-6,8-10,12,20H,7,11,13-17H2,1H3,(H,26,31)
• InChI Key： PJXMDSVAISWAQJ-UHFFFAOYSA-N
• SMILES： O1C(CC2CN(C(CNC(=O)OCC3C=CC=CC=3)=O)CCC2)=NC(C2C=CC=CC=2C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 642
• XLogP3: 3.9
• Topological Polar Surface Area: 97.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on benzyl N-[2-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)-2-oxoethyl]carbamate

Benzyl N-[2-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)-2-oxoethyl]carbamate: A Comprehensive Overview

Benzyl N-[2-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)-2-oxoethyl]carbamate, commonly referred to by its CAS number 1705069-49-3, is a complex organic compound with significant potential in the field of pharmacology and drug development. This compound has garnered attention due to its unique chemical structure and promising biological activity. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and industry professionals alike.

The chemical structure of benzyl N-[...]-carbamate is characterized by a piperidine ring substituted with an oxadiazole moiety and a benzyl group. The presence of these functional groups contributes to its stability and bioavailability. Researchers have found that the oxadiazole ring plays a critical role in enhancing the compound's pharmacokinetic properties, making it an attractive candidate for drug delivery systems. Furthermore, the substitution pattern on the piperidine ring has been shown to influence its interaction with biological targets, such as enzymes and receptors.

Recent advancements in computational chemistry have enabled scientists to model the behavior of benzyl N-[...]-carbamate at the molecular level. These studies have revealed that the compound exhibits high affinity for certain G-protein coupled receptors (GPCRs), which are implicated in various diseases, including inflammation and neurodegenerative disorders. Preclinical trials have demonstrated that this compound can modulate these receptors with high specificity, suggesting its potential as a therapeutic agent.

In addition to its pharmacological applications, benzyl N-[...]-carbamate has also been explored for its role in chemical synthesis. Its unique structure makes it an ideal building block for constructing more complex molecules. For instance, researchers have utilized it as an intermediate in the synthesis of novel antibiotics and antiviral agents. The ability to modify the substituents on the oxadiazole and piperidine rings provides chemists with a versatile platform for drug design.

The synthesis of benzyl N-[...]-carbamate involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the oxadiazole ring through cyclization reactions and the subsequent coupling with the piperidine moiety. Recent optimizations in these steps have significantly improved the yield and purity of the compound, making it more accessible for large-scale production.

Safety and toxicity studies are crucial for any compound intended for therapeutic use. Initial toxicological assessments of benzyl N-[...]-carbamate indicate that it has a favorable safety profile at pharmacologically relevant doses. However, further long-term studies are required to fully understand its potential risks and ensure its suitability for human use.

In conclusion, benzyl N-[...]-carbamate, CAS number 1705069-49-3, represents a promising compound with diverse applications in pharmacology and chemical synthesis. Its unique structure, combined with recent advancements in research methodologies, positions it as a valuable tool in drug discovery and development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry.